2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene)

• IUPAC Name: 2-[(4,5-dimethoxy-2-nitrophenyl)-(5-methylthiophen-2-yl)methyl]-5-methylthiophene
• InChI: InChI=1S/C19H19NO4S2/c1-11-5-7-17(25-11)19(18-8-6-12(2)26-18)13-9-15(23-3)16(24-4)10-14(13)20(21)22/h5-10,19H,1-4H3
• InChI Key: CQJUJRHMBJHYIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(C2=CC=C(S2)C)C3=CC(=C(C=C3[N+](=O)[O-])OC)OC
• Molecular Formula: C19H19NO4S2
• Molecular Weight: 389.5 g/mol

Description

2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene), also known as DNTT, is a highly conjugated organic molecule that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in most organic solvents and has a melting point of 223-225°C. DNTT has been extensively studied due to its unique electronic and optical properties, making it a promising candidate for use in various electronic and optoelectronic devices.

Mechanism of Action

The mechanism of action of 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) in electronic and optoelectronic devices is based on its unique electronic and optical properties. 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) has a high electron affinity and low ionization potential, making it a good candidate for use as a hole transport material. It also has a high electron mobility, which allows for efficient charge transport in organic semiconductors.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene). However, studies have shown that it is relatively non-toxic and has low cytotoxicity. It has also been reported to have antioxidant properties, which could potentially be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) in lab experiments is its high purity and stability. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) is its low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the use of 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) in scientific research. One potential application is in the development of high-performance OFETs and other organic electronic devices. 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) could also be used as a building block for the synthesis of new organic semiconductors with improved properties. Additionally, further research is needed to explore the potential biomedical applications of 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene), such as its antioxidant properties and potential use in drug delivery systems.
Conclusion
In conclusion, 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) is a highly conjugated organic molecule that has been extensively studied for its use in various electronic and optoelectronic devices. It has unique electronic and optical properties that make it a promising candidate for use in these applications. While there is limited research on the biochemical and physiological effects of 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene), it is relatively non-toxic and has low cytotoxicity. There are several future directions for the use of 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) in scientific research, including the development of high-performance organic electronic devices and exploring its potential biomedical applications.

Synthesis Methods

Several methods have been reported for the synthesis of 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene). One of the most commonly used methods involves the reaction of 4,5-dimethoxy-2-nitrobenzaldehyde with 5-methylthiophene in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) has been extensively studied for its use in various electronic and optoelectronic devices. It has been used as a hole transport material in organic light-emitting diodes (OLEDs), organic solar cells, and organic field-effect transistors (OFETs). 2,2'-[(4,5-dimethoxy-2-nitrophenyl)methylene]bis(5-methylthiophene) has also been used as an active layer in organic photovoltaic devices due to its high electron mobility and good photoconductivity.